Cas no 103486-08-4 (1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester)

• Product name: 1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester
• CAS No: 103486-08-4
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 1137598

1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester
• 1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H23N3O3S/c1-17(2,3)23-16(21)20-10-8-19(9-11-20)15-14-12(22-4)6-5-7-13(14)24-18-15/h5-7H,8-11H2,1-4H3
• InChI Key： DRMSRKYPAJEILI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2C3=C(SN=2)C=CC=C3OC)CC1

Computed Properties

• Exact Mass: 349.14619

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 435.3±45.0 °C(Predicted)
• PSA: 54.9
• pka: 8.44±0.50(Predicted)